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Compound of Interest

Compound Name: Chlorophenylsilane

Cat. No.: B047029

For researchers, scientists, and professionals in drug development, the safe handling of
reactive chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the use of Chlorophenylsilane, focusing on personal protective
equipment (PPE), operational procedures, and disposal plans to ensure a secure laboratory
environment.

Essential Safety Information at a Glance

Chlorophenylsilane is a flammable and corrosive liquid that reacts with moisture to produce
toxic and corrosive hydrogen chloride gas.[1][2] Strict adherence to safety protocols is crucial

to prevent harm.

Quantitative Data Summary

While specific occupational exposure limits for Chlorophenylsilane are not established, it is
imperative to handle the substance with care, minimizing exposure at all times.[3] The following
table summarizes key safety data:
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Parameter

Value

Source

Signal Word

Danger

[2]

Hazard Statements

H226 (Flammable liquid and
vapor), H314 (Causes severe

skin burns and eye damage)

[2]

Flash Point

54 °C (129.2 °F) - closed cup

[2]

Storage Class Code

3 - Flammable liquids

[2]

Personal Protective Equipment (PPE): Your First

Line of Defense

A comprehensive PPE strategy is non-negotiable when handling Chlorophenylsilane. The

following equipment is mandatory to prevent contact and inhalation.

led | . :

Specifications and

Body Part Equipment .
Rationale
) Provides full protection from
Chemical splash goggles and ]
Eyes & Face ) splashes and corrosive vapors.
a face shield
[1]
] ] Gloves should be inspected
Chemical-resistant gloves
o before use and changed
) (Nitrile or Neoprene), Flame-
Skin frequently. A lab coat and

resistant lab coat, Chemical-

resistant apron or coveralls

apron provide layers of

protection against spills.[4]

Respiratory

NIOSH-approved respirator

with an organic vapor cartridge

Essential for preventing
inhalation of harmful vapors,
especially when not working in

a fully ventilated fume hood.[2]

Feet

Closed-toe, chemical-resistant

shoes

Protects against spills and

falling objects.
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Operational Plan: A Step-by-Step Workflow for Safe
Handling

A systematic approach to handling Chlorophenyisilane is critical to minimize risk. The
following workflow outlines the necessary steps from preparation to post-handling cleanup.
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Operational Workflow for Handling Chlorophenylsilane
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Caption: A step-by-step workflow for the safe handling of Chlorophenylsilane.

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/product/b047029?utm_src=pdf-body-img
https://www.benchchem.com/product/b047029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Immediate First-Aid Procedures for Exposure

In the event of accidental exposure, immediate and appropriate first aid is critical.

First-Aid Procedures for Chlorophenylsilane Exposure

Exposure Occurs

Skin Contact

’ Eye Contact

Inhalation ‘ ’ Ingestion

Do NOT induce vomiting.
Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Immediately flush with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Immediately flush eyes with plenty of water for at least 15 minutes,
lifting upper and lower eyelids.

Move to fresh air.
If not breathing, give artificial respiration.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Immediate first-aid response to Chlorophenylsilane exposure.

Disposal Plan: Responsible Waste Management

Proper disposal of Chlorophenylsilane and contaminated materials is crucial to prevent
environmental harm and ensure regulatory compliance.

o Waste Collection: Collect all Chlorophenylsilane waste, including contaminated
consumables (e.g., gloves, absorbent materials), in a dedicated, properly labeled, and
sealed hazardous waste container.

» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the chemical name "Chlorophenylsilane,” and a description of its hazards (Flammable,
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Corrosive).

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Disposal Method: Chlorophenylsilane waste must be disposed of through a licensed
hazardous waste disposal company. Do not attempt to neutralize or dispose of it via standard
laboratory drains. One common industrial method for disposal involves hydrolysis of the
mixture to oxides and co-producing dilute hydrochloric acid, which is then neutralized.[2]
Another method is incineration in a high-temperature incinerator.[2]

By adhering to these rigorous safety protocols, researchers can confidently and safely work
with Chlorophenylsilane, fostering a culture of safety and responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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